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Compound of Interest

Compound Name: Lavendomycin

CAS No.: 82987-09-5

Cat. No.: B1674584

Get Quote

Executive Summary
This technical guide provides a rigorous analysis of Lavendamycin (frequently chemically

indexed as Lavendamycin but often colloquially cited as Lavendomycin), a potent antitumor

antibiotic isolated from Streptomyces lavendulae. Unlike standard fluoroquinolones that target

DNA gyrase via a specific binding pocket, Lavendamycin functions primarily through

NAD(P)H:quinone oxidoreductase 1 (NQO1)-mediated redox cycling and inhibition of

Topoisomerase I/II and Reverse Transcriptase.

This document details the structural elucidation (NMR/MS), synthetic pathways (Pictet-

Spengler condensation), and Structure-Activity Relationship (SAR) profiles necessary for

developing next-generation analogs with improved solubility and reduced off-target toxicity.

Part 1: Structural Elucidation & Characterization
Strategy
The core structure of Lavendamycin (C₂₂H₁₄N₄O₄) consists of a quinoline-5,8-dione fused to a
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-carboline moiety. Definitive characterization requires a multi-modal approach to distinguish it
from related streptonigrin-class antibiotics.

Mass Spectrometry (MS) Profiling
Method: High-Resolution Electrospray Ionization (HR-ESI-MS).

Protocol:

Dissolve 0.1 mg of analyte in MeOH:H₂O (1:1) with 0.1% Formic Acid.

Direct infusion at 5 µL/min.

Target Ion:

at m/z 399.1093 (calc).

Fragmentation Pattern: Look for neutral loss of CO (28 Da) typical of quinones, and

cleavage of the amide linkage in analogs.

Nuclear Magnetic Resonance (NMR) Fingerprinting
The quinoline-5,8-dione core presents a unique electronic environment.

Solvent: DMSO-d₆ (due to poor solubility in CDCl₃).

Key Diagnostic Signals:

Quinone Carbonyls (¹³C): Two distinct peaks typically between 175–185 ppm.

Amide/Amine Protons (¹H): The C7-amino group (if present) appears as a broad singlet

around 7.0–8.5 ppm, exchangeable with D₂O.

-Carboline NH: A highly deshielded singlet >11.0 ppm.

Structural Elucidation Workflow (DOT Diagram)
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Figure 1: Integrated workflow for the isolation and structural confirmation of Lavendamycin.

Part 2: Synthetic Pathways & Analog Generation
The total synthesis of Lavendamycin and its analogs typically utilizes the Pictet-Spengler

condensation, which allows for the convergent assembly of the pentacyclic framework.

The Pictet-Spengler Strategy
This method couples a quinoline-5,8-dione aldehyde with a tryptophan methyl ester (or

tryptamine derivative).[1]

Reaction Protocol:
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Reagents: Quinoline aldehyde (1.0 eq), Tryptophan ethyl ester hydrochloride (1.1 eq).

Solvent: Anisole or Xylene (high boiling point required).

Conditions: Reflux (140–150°C) for 12–24 hours under Argon.

Oxidation: The initial condensation product (tetrahydro-intermediate) often undergoes

spontaneous oxidative aromatization in situ, or requires DDQ treatment.

Purification: Flash chromatography (SiO₂, CH₂Cl₂/MeOH).

Synthesis Diagram (DOT)
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Figure 2: Convergent synthesis of Lavendamycin analogs via Pictet-Spengler condensation.

Part 3: Structure-Activity Relationship (SAR)
The biological activity of Lavendamycin is driven by its ability to act as a substrate for NQO1

(bioreductive activation) and its intercalation into DNA.

Key SAR Drivers
C-7 Position (Quinone Ring):

Natural:[2] Amino group (-NH₂).

Modification: Acylation or alkylation modulates the redox potential (

). Bulky lipophilic groups here often reduce potency, while small amines maintain NQO1
substrate specificity.
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C-2' Position (Indole/Pyridine):

Modification: Introduction of hydroxymethyl or amide groups can significantly enhance

water solubility without abolishing cytotoxicity.

A-Ring Substitutions:

Methylation patterns affect the planarity and DNA intercalation ability.

Comparative Potency Data

Compound ID
C-7
Substituent

C-2'
Substituent

NQO1
Reduction
Rate
(µmol/min/mg)

Cytotoxicity
(IC₅₀, A549
cells)

Lavendamycin -NH₂ -CH₃ High < 0.1 µM

Analog 37 -NH₂ -CH₂OH 263 ± 30 High (Selective)

Analog 31 -NHCOC₃H₇ -CONH₂ 0.1 ± 0.1 Low (Inactive)

MB-97 -NH-Alkyl -H Moderate 10 nM (Potent)

Table 1: SAR data highlighting the correlation between NQO1 reduction rates and cytotoxicity

[1, 2].

Part 4: Mechanism of Action & Analytical Assays
Lavendamycin acts as a "bioreductive alkylating agent" or "redox cycler."

Mechanism
Reduction: NQO1 reduces the quinone to a hydroquinone.

Cycling: The hydroquinone is unstable and auto-oxidizes back to the quinone, generating

Superoxide Anion (

).
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Damage: ROS causes DNA strand breaks. Alternatively, the hydroquinone can act as a

direct alkylator.

Protocol: NQO1 Activity Assay
To validate analogs as NQO1 substrates:

Buffer: 25 mM Tris-HCl (pH 7.4), 0.7 mg/mL BSA.

Cofactor: Add NADH (200 µM).

Initiation: Add recombinant human NQO1 enzyme and the Lavendamycin analog (10–100

µM).

Detection: Monitor the decrease in NADH absorbance at 340 nm over 5 minutes using a UV-

Vis spectrophotometer.

Control: Use Dicoumarol (NQO1 inhibitor) to confirm specificity.

Mechanism Diagram (DOT)
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Figure 3: NQO1-mediated redox cycling mechanism of Lavendamycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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